6,6,6-Trifluorohexanal

• Molecular Formula: C6H9F3O
• Molecular Weight: 154.13 g/mol
• IUPAC Name: 6,6,6-trifluorohexanal
• InChI: InChI=1S/C6H9F3O/c7-6(8,9)4-2-1-3-5-10/h5H,1-4H2
• InChI Key: ROPVFIIARWCNCH-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(F)(F)F)CC=O

Description

These include:

• 6,6,6-Trifluoronorleucine (a fluorinated amino acid)
• 6,6,6-Trifluorohexanoic acid (a carboxylic acid derivative)
• 6,6,6-Trifluoro-hexylamine (an amine with a trifluoromethyl terminus)

However, insights from analogous compounds highlight the influence of fluorination on reactivity, stability, and applications.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Below is a comparative table of key fluorinated six-carbon compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Applications/Research Areas	References
6,6,6-Trifluoronorleucine	C₆H₁₀F₃NO₂	185.145	Amino acid (NH₂, COOH)	Protein engineering, drug design
6,6,6-Trifluorohexanoic acid	C₆H₉F₃O₂	176.13 (estimated)	Carboxylic acid (COOH)	Limited data; potential in surfactants
6,6,6-Trifluoro-hexylamine	C₆H₁₂F₃N	179.16	Amine (NH₂)	Hydrophobic coatings, polymer synthesis
Perfluorohexanoic acid (PFHxA)	C₆HF₁₁O₂	314.05	Perfluorinated acid	Environmental persistence studies

Notes:

• 6,6,6-Trifluoronorleucine is synthesized via asymmetric alkylation of glycine Schiff base complexes, achieving enantiomeric purity (>99% ee) on a 100 g scale . Its trifluoromethyl group enhances metabolic stability in peptide-based therapeutics.
• 6,6,6-Trifluoro-hexylamine imparts low surface energy to materials, making it valuable for hydrophobic coatings and fluorinated surfactants .
• Perfluorohexanoic acid (PFHxA), a fully fluorinated analog, exhibits high thermal stability but raises environmental concerns due to bioaccumulation .